Cas no 1216316-38-9 (5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1216316-38-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD07377146
• CID: 4686582
• PubChem ID: 49949571
• Update Time: 2025-07-21

5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,6-trimethylphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD07377146
• Inchi： 1S/C13H13NO3/c1-7-4-8(2)12(9(3)5-7)11-6-10(13(15)16)14-17-11/h4-6H,1-3H3,(H,15,16)
• InChI Key： LQKQVKSHZOZTPZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 3
• Topological Polar Surface Area: 63.3

Additional information on 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1216316-38-9)

In the realm of organic chemistry and pharmaceutical research, 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1216316-38-9) has emerged as a compound of significant interest. This heterocyclic carboxylic acid derivative, characterized by its unique oxazole ring and trimethylphenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and chemical stability.

The compound’s CAS number 1216316-38-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name, 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid, reflects the meticulous nomenclature standards upheld in scientific literature. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this molecule, as its scaffold is frequently explored in virtual screening and molecular docking studies.

One of the most compelling aspects of 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid is its role in medicinal chemistry. The oxazole core is a privileged structure in pharmaceuticals, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to a surge in queries about its mechanism of action and structure-activity relationships (SAR) in online forums and academic discussions. Additionally, the trimethylphenyl group contributes to enhanced lipophilicity, a property highly valued in drug permeability optimization.

From a synthetic perspective, the preparation of CAS No. 1216316-38-9 involves multi-step organic synthesis protocols, often leveraging palladium-catalyzed cross-coupling or cyclization reactions. These methods are frequently searched by chemists seeking efficient synthetic routes or green chemistry alternatives. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are also widely documented, aiding in its identification and purity assessment.

Beyond pharmaceuticals, 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid finds niche applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing carboxyl group make it a candidate for optoelectronic devices, a topic gaining traction in renewable energy research. Searches for “oxazole derivatives in solar cells” or “carboxylic acid functionalized heterocycles” often highlight this compound’s relevance.

In conclusion, 5-(2,4,6-Trimethylphenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1216316-38-9) represents a multifaceted compound with broad interdisciplinary appeal. Its integration into high-throughput screening pipelines and sustainable material design underscores its growing importance. As research advances, this molecule is poised to remain a focal point in both academic and industrial settings, addressing pressing challenges in healthcare and technology.